Cas no 1867613-08-8 (5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)-)

• Product Name: 5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)-
• CAS No: 1867613-08-8
• MF: C₇H₁₂N₂O₃S
• MW: 204.246780395508
• CID: 5407069
• Update Time: 2025-06-08

5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)- Chemical and Physical Properties

Names and Identifiers

• 5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)-

• Inchi： 1S/C7H12N2O3S/c8-7(10)9-3-5-1-2-13(11,12)6(5)4-9/h5-6H,1-4H2,(H2,8,10)/t5-,6+/m0/s1
• InChI Key： JCOATJWVURWVOR-NTSWFWBYSA-N
• SMILES： N1(C(N)=O)C[C@]2([H])CCS(=O)(=O)[C@]2([H])C1

Experimental Properties

• Density: 1.469±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 466.6±47.0 °C(Predicted)
• pka: 14.52±0.20(Predicted)

Additional information on 5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)-

Comprehensive Overview of 5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)- (CAS No. 1867613-08-8)

The compound 5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)-, identified by its CAS No. 1867613-08-8, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thieno[2,3-c]pyrrole core with a hexahydro configuration and 1,1-dioxide functional groups, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its stereochemistry, denoted by the (3aS,6aS)- configuration, which plays a critical role in its biological activity and interaction with target proteins.

In recent years, the demand for novel heterocyclic compounds like 5H-Thieno[2,3-c]pyrrole-5-carboxamide has surged due to their potential in addressing unmet medical needs. For instance, the rise of antibiotic resistance and the search for new antiviral agents have driven interest in such molecules. The hexahydro derivative of this compound, with its 1,1-dioxide modification, exhibits enhanced stability and bioavailability, making it a valuable scaffold for designing next-generation therapeutics. Additionally, its thieno[2,3-c]pyrrole backbone is structurally analogous to several bioactive natural products, further elevating its appeal in medicinal chemistry.

From a synthetic perspective, the preparation of 5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)- involves multi-step organic transformations, often requiring chiral catalysts to achieve the desired (3aS,6aS)- stereochemistry. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution are frequently employed to ensure high enantiomeric purity. The compound’s CAS No. 1867613-08-8 serves as a unique identifier in chemical databases, facilitating its tracking in global research and development efforts.

The applications of this compound extend beyond pharmaceuticals. Its thieno[2,3-c]pyrrole core is also explored in materials science, particularly in the development of organic semiconductors and conductive polymers. The 1,1-dioxide moiety contributes to its electron-withdrawing properties, which are crucial for tuning the electronic characteristics of these materials. As sustainability becomes a key focus in industrial chemistry, researchers are investigating greener synthetic routes for hexahydro derivatives like this one, aligning with the principles of green chemistry.

Frequently asked questions about 5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)- include its solubility profile, stability under various conditions, and potential toxicity. While the compound is generally stable under standard laboratory conditions, its 1,1-dioxide group may render it sensitive to extreme pH or reducing environments. Researchers are advised to conduct thorough compatibility studies before integrating it into complex formulations. Moreover, its (3aS,6aS)- stereochemistry necessitates careful handling to prevent racemization, which could compromise its efficacy in chiral applications.

In conclusion, 5H-Thieno[2,3-c]pyrrole-5-carboxamide, hexahydro-, 1,1-dioxide, (3aS,6aS)- (CAS No. 1867613-08-8) represents a versatile and highly functionalized molecule with broad potential across multiple scientific disciplines. Its unique structural features, including the thieno[2,3-c]pyrrole scaffold and hexahydro configuration, make it a subject of ongoing research and innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing both pharmaceutical and material science frontiers.